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Compound of Interest

Compound Name: 2-Bromo-5-methylphenol

Cat. No.: B088109 Get Quote

An In-depth Technical Guide to 2-Bromo-5-methylphenol: Physicochemical Properties

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Bromo-5-methylphenol, a compound of interest to researchers, scientists, and

professionals in the field of drug development and chemical synthesis. This document

summarizes its core molecular attributes and presents a conceptual workflow for its analysis.

Core Molecular Data
The fundamental molecular characteristics of 2-Bromo-5-methylphenol are essential for its

application in experimental research and synthesis. These properties are summarized in the

table below.

Property Value

Molecular Formula C₇H₇BrO[1][2][3][4][5]

Molecular Weight 187.03 g/mol [1][2][3][4][5]

Monoisotopic Mass 185.96803 u[2][3]

Experimental Protocols
Detailed experimental protocols for specific applications of 2-Bromo-5-methylphenol are not

readily available in the public domain. Researchers are advised to develop methodologies
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based on the specific requirements of their investigations, taking into account the compound's

known physicochemical properties and structural analogs. Standard laboratory procedures for

handling halogenated phenolic compounds should be followed, including appropriate personal

protective equipment and waste disposal protocols.

Conceptual Workflow for Compound Analysis
The following diagram illustrates a generalized workflow for the characterization and potential

application screening of 2-Bromo-5-methylphenol. This logical progression is a standard

approach in chemical and pharmacological research.
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Caption: A conceptual workflow for the analysis of 2-Bromo-5-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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